1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid 1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid 1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid is a labelled intermediate of Sildenafil, an orally active selective type 5 cGMP phosphodiesterase inhibitor.

Brand Name: Vulcanchem
CAS No.: 1175992-94-5
VCID: VC0052555
InChI: InChI=1S/C8H11N3O4/c1-3-4-5-6(11(14)15)7(8(12)13)10(2)9-5/h3-4H2,1-2H3,(H,12,13)/i1D3,3D2
SMILES: CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C
Molecular Formula: C8H11N3O4
Molecular Weight: 218.22 g/mol

1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid

CAS No.: 1175992-94-5

Cat. No.: VC0052555

Molecular Formula: C8H11N3O4

Molecular Weight: 218.22 g/mol

* For research use only. Not for human or veterinary use.

1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid - 1175992-94-5

Specification

Description 1-(Methyl)-4-nitro-3-(2,2,3,3,3-D5-propyl)-1H-pyrazole-5-carboxylic Acid is a labelled intermediate of Sildenafil, an orally active selective type 5 cGMP phosphodiesterase inhibitor.

CAS No. 1175992-94-5
Molecular Formula C8H11N3O4
Molecular Weight 218.22 g/mol
IUPAC Name 2-methyl-4-nitro-5-(2,2,3,3,3-pentadeuteriopropyl)pyrazole-3-carboxylic acid
Standard InChI InChI=1S/C8H11N3O4/c1-3-4-5-6(11(14)15)7(8(12)13)10(2)9-5/h3-4H2,1-2H3,(H,12,13)/i1D3,3D2
Standard InChI Key GFORSNBMYCLGIE-WNWXXORZSA-N
Isomeric SMILES [2H]C([2H])([2H])C([2H])([2H])CC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C
SMILES CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C
Canonical SMILES CCCC1=NN(C(=C1[N+](=O)[O-])C(=O)O)C

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